Cas no 2172087-01-1 (1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172087-01-1
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 5814685
• PubChem ID: 165540474
• Update Time: 2025-06-26

1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594793
• 2172087-01-1
• 1-{[1-(hydroxymethyl)cyclopropyl]methyl}-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C13H21N3O2/c1-10(2)3-4-12-11(7-17)14-15-16(12)8-13(9-18)5-6-13/h7,10,18H,3-6,8-9H2,1-2H3
• InChI Key： ORPKSQIAEOIQFT-UHFFFAOYSA-N
• SMILES： OCC1(CN2C(=C(C=O)N=N2)CCC(C)C)CC1

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68Ų

Additional information on 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde

Professional Introduction to Compound with CAS No. 2172087-01-1 and Product Name: 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde

The compound identified by the CAS number 2172087-01-1 and the product name 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic aldehydes that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The unique structural features of this molecule, particularly its cyclopropylmethyl and triazole moieties, contribute to its distinctive chemical properties and biological activities.

Recent research in the domain of heterocyclic compounds has highlighted the importance of triazole derivatives in the development of novel therapeutic agents. The triazole ring, characterized by its three-membered nitrogen-containing structure, is known for its stability and versatility in forming pharmacophores. In particular, 1H-1,2,3-triazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a carbonyl group at the 4-position of the triazole ring enhances the electrophilicity of the molecule, making it a valuable scaffold for further functionalization.

The cyclopropylmethyl substituent in this compound introduces a rigid three-membered carbon ring that can influence both the electronic and steric properties of the molecule. Cyclopropane motifs are frequently employed in drug design due to their ability to engage in favorable interactions with biological targets, such as enzymes and receptors. The incorporation of a hydroxymethyl group at the 1-position further diversifies the chemical landscape of this compound, enabling potential modifications through various synthetic pathways.

The 3-methylbutyl side chain at the 5-position of the triazole ring adds another layer of complexity to the molecule. This alkyl group can impact solubility, metabolic stability, and binding affinity. Alkyl chains are commonly used in medicinal chemistry to modulate pharmacokinetic properties, ensuring that a drug candidate reaches its target site effectively and remains active for an appropriate duration.

Current research trends in pharmaceutical chemistry emphasize the exploration of novel molecular architectures to overcome resistance mechanisms and improve therapeutic outcomes. The compound under discussion aligns with these trends by combining multiple pharmacophoric elements into a single scaffold. Such multifunctional molecules are particularly attractive for developing next-generation drugs that can address complex diseases more effectively.

One of the most compelling aspects of this compound is its potential as a precursor for further derivatization. The aldehyde functionality at the 4-position serves as a reactive site for various chemical transformations, including condensation reactions with amino compounds to form Schiff bases or heterocyclic systems. These derivatives can then be evaluated for their biological activity across different disease models.

In vitro studies have begun to explore the biological profile of this compound. Preliminary assays suggest that it exhibits notable activity against certain microbial pathogens due to its structural resemblance to known antimicrobial agents. Additionally, its interaction with enzymes involved in inflammatory pathways has been observed, indicating potential therapeutic benefits in managing chronic inflammatory conditions.

The synthesis of this compound involves multi-step organic reactions that showcase advancements in synthetic methodologies. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. These methods not only improve yield but also minimize unwanted byproducts, aligning with green chemistry principles.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling studies have been instrumental in predicting binding affinities and understanding how structural modifications might enhance biological activity. By leveraging computational tools, researchers can accelerate the drug discovery process and prioritize promising candidates for experimental validation.

Future directions for research on this compound include exploring its pharmacokinetic properties through animal models and conducting more extensive toxicity studies to ensure safety profiles are favorable for clinical development. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits.

The broader significance of this work lies in its contribution to the growing library of heterocyclic compounds with potential medicinal applications. As our understanding of disease mechanisms evolves, so too must our arsenal of chemical tools to address them. Compounds like 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde represent promising candidates that could one day lead to breakthrough treatments.